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Compound of Interest

Compound Name: Pemetrexed-13C5 Disodium Salt
Cat. No.: B1162069
Get Quote
\ J

Introduction & Scope

Pemetrexed-13C5 Disodium Salt is the stable isotope-labeled analog of Pemetrexed (Alimta),
a multi-targeted antifolate antineoplastic agent. It functions as a critical Internal Standard (I1S) in
guantitative LC-MS/MS bioanalysis. By incorporating five Carbon-13 atoms (

), this compound provides a mass shift of +5 Da relative to the analyte, allowing for precise co-
elution and compensation for matrix effects, extraction efficiency, and ionization variability.

This guide addresses the specific physicochemical challenges of Pemetrexed salts—
specifically their pH-dependent solubility and susceptibility to oxidative degradation—to ensure
the integrity of your analytical standards.

Physicochemical Profile
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Property Specification
Compound Name Pemetrexed-13C5 Disodium Salt (Hydrate)
Role Internal Standard (I1S) for LC-MS/MS

Water: Soluble (>50 mg/mL); DMSO:

Solubility
Poor/Insoluble (Salt form); Ethanol: Insoluble
pH Stability Range pH 6.5 — 8.5 (Critical for solution stability)
K pKal ~3.3 (COOH), pKa2 ~4.6 (COOH) -
pKa

Polyglutamation sites

) Oxidative coupling (formation of dimers), Acidic
Degradation Pathways .
hydrolysis

White to light yellow/green-yellow crystalline
Appearance id
soli

Hygroscopicity Hygroscopic (Protect from moisture)

Critical Preparation Protocol
Scientific Rationale: The "Solubility & Stability" Matrix

Pemetrexed Disodium is a salt of a weak acid. In its salt form, it is highly water-soluble.
However, acidification (pH < 6.0) protonates the carboxyl groups, converting the salt back to
the free acid, which is significantly less soluble and prone to precipitation. Furthermore, the
pyrrolopyrimidine scaffold is susceptible to oxidation, leading to a color change (browning) and
loss of potency.

Key Directive: Avoid dissolving the disodium salt in acidic organic solvents (e.g., 0.1% Formic
Acid in MeOH) for stock storage. Use neutral aqueous buffers.

Stock Solution Preparation (1.0 mg/mL)

Materials:

* Pemetrexed-13C5 Disodium Salt (Solid)
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» Solvent: Sterile Water for Injection or Phosphate Buffered Saline (PBS), pH 7.4.
o Container: Amber glass vial (silanized preferred).
e Inert Gas: Nitrogen (
) or Argon.
Protocol:

o Equilibration: Allow the lyophilized product vial to equilibrate to room temperature (20-25°C)
before opening to prevent condensation (hygroscopic).

» Weighing: Accurately weigh the specific amount of Pemetrexed-13C5 Disodium Salt.

o Correction Factor: Account for the salt/hydrate form and purity (from CoA) to calculate the
"Free Acid Equivalent" concentration if required.

o Dissolution: Add Sterile Water or PBS (pH 7.4) to achieve a target concentration of 1.0
mg/mL.

o Note: Do NOT use DMSO for the disodium salt; solubility is poor.

o Note: Vortex gently for 1-2 minutes. Sonication is permissible (30 sec) if particles persist,
but avoid heating.

e pH Check (Optional but Recommended): Verify spot pH is between 7.0 and 8.0 using a
micro-pH strip.

 Inert Gas Purge: Gently flush the headspace of the vial with Nitrogen gas for 10-15 seconds
to displace oxygen and minimize oxidative degradation.

» Aliquot: Dispense into single-use aliquots (e.g., 100 pL) in amber polypropylene or glass
microtubes.

Working Solution Preparation (Daily Use)

Solvent: 50:50 Water:Methanol (v/v).
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e Thaw one stock aliquot at room temperature.

 Dilute the stock to the required IS spiking concentration (typically 50 — 500 ng/mL) using
50:50 Water:MeOH.

e Usage Window: Use within 6 hours. Discard remaining working solution.

Visual Workflow: Preparation & Storage
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/

High Solubility

Sterile Water / PBS (pH 7.4) 0.1% Formic Acid DMSO

(RECOMMENDED) (AVOID: Precipitation Risk) (AVOID: Poor Solubility for Salt)

Dissolve to 1 mg/mL
Vortex 1-2 min

i
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Aliquot into Amber Vials
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Store at -80°C

(Long Term)
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Figure 1: Decision matrix and workflow for the preparation of Pemetrexed-13C5 Disodium
Salt stock solutions.

Storage & Stability Specifications

Condition Stability Duration Notes

Powder (-20°C) 12 Months Protect from moisture/light.

In Water/PBS. Avoid freeze-

Stock Solution (-80°C) 6 Months

thaw cycles (>3 cycles).
Stock Solution (-20°C) 1 Month In Water/PBS.
Refrigerated (4°C) 24 - 48 Hours Solution pH must be > 6.5.
Room Temp (25°C) < 24 Hours Susceptible to auto-oxidation.

Critical Warning: If the solution turns yellow-brown, oxidative degradation has occurred.
Discard immediately.

Bioanalytical Application (LC-MS/MS)

When using Pemetrexed-13C5 as an internal standard for plasma/serum analysis, the
extraction method must account for the drug's polarity.

Extraction Method (Protein Precipitation)

e Sample: 50 pL Human Plasma.

IS Addition: Add 20 pL of Working IS Solution (Pemetrexed-13C5).

Precipitation: Add 200 pL Acetonitrile (containing 0.1% Formic Acid).

o Note: Acidification here is acceptable immediately prior to injection as it improves peak
shape on C18 columns, provided the sample is analyzed promptly.

Process: Vortex (1 min) -> Centrifuge (10,000 x g, 5 min).

Injection: Inject Supernatant.
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LC-MS/MS Parameters[2][3][4]

e Column: C18 Reverse Phase (e.g., Waters HSS T3 or Agilent Zorbax), 2.1 x 50 mm.
» Mobile Phase A: 0.1% Formic Acid in Water.
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
o MRM Transitions (Positive Mode ESI+):
o Analyte (Pemetrexed): 428.1

281.1 m/z

o IS (Pemetrexed-13C5): 433.1
286.1 m/z (Mass shift +5)

Troubleshooting Guide

Issue Probable Cause Corrective Action

Re-prepare using PBS (pH
Precipitation in Stock Solvent too acidic (pH < 5) 7.4) or pure water. Do not use

acidified methanol for stock.

Switch from Protein
, Matrix Effects / lon Precipitation to Solid Phase
Low IS Signal Recovery ] ) ]
Suppression Extraction (SPE) (e.g., Mixed-

mode Anion Exchange - MAX).

Ensure the injection solvent

strength is weaker than the

IS Peak Splitting Solvent Mismatch )
mobile phase (e.g., use 90%
Water / 10% ACN).
Ensure Nitrogen flushing
during stock prep. Add
Solution Discoloration Oxidation antioxidant (e.g., 0.05%

Sodium Sulfite) if long-term

4°C stability is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1162069?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162069?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

